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Compound of Interest

Compound Name: JHW007 hydrochloride

Cat. No.: B588582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and administration of

JHW-007 hydrochloride to mice for preclinical research. JHW-007 is a high-affinity atypical

dopamine uptake inhibitor that has shown potential in models of psychostimulant addiction.[1]

This document outlines the necessary materials, vehicle preparation, and administration

procedures to ensure accurate and reproducible experimental outcomes.
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Parameter Value Reference

Molecular Weight 421.95 g/mol [2]

Solubility
Soluble to 100 mM in DMSO

and 100 mM in ethanol.
[2]

Route of Administration
Intraperitoneal (i.p.) injection is

a common route.
[3]

Dosage Range (Mice)
3 - 10 mg/kg (i.p.) has been

used in behavioral studies.
[3]

Reported Vehicle Solution

A common vehicle for similar

compounds consists of a

mixture of ethanol, Tween 80,

and saline. For JHW-007,

sterile saline is a viable option

if the compound is sufficiently

soluble.

Experimental Protocols
Protocol 1: Preparation of JHW-007 Hydrochloride for
Intraperitoneal Injection
This protocol describes the preparation of a JHW-007 hydrochloride solution for intraperitoneal

administration in mice.

Materials:

JHW-007 hydrochloride powder

Sterile 0.9% saline solution

Dimethyl sulfoxide (DMSO) (optional, for initial dissolution)

Tween 80 (optional, as an emulsifier)

Sterile microcentrifuge tubes
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Vortex mixer

Sterile syringes (1 mL)

Sterile needles (25-27 gauge)

Procedure:

Calculate the required amount of JHW-007 hydrochloride based on the desired dose (e.g., 5

mg/kg) and the number and weight of the mice to be treated.

Weigh the calculated amount of JHW-007 hydrochloride powder accurately.

Dissolution:

Method A (Saline): If JHW-007 hydrochloride is sufficiently soluble in saline for the desired

concentration, dissolve the powder directly in sterile 0.9% saline. Vortex thoroughly until

fully dissolved.

Method B (Co-solvent/Emulsion): For higher concentrations or if solubility in saline is

limited, first dissolve the JHW-007 hydrochloride powder in a small volume of DMSO.

Then, add Tween 80 to a final concentration of 1-5%. Finally, bring the solution to the final

volume with sterile 0.9% saline. Vortex vigorously to create a stable emulsion. The final

concentration of DMSO should be kept to a minimum (ideally below 5%) to avoid toxicity.

Sterilization: If the solution was not prepared under aseptic conditions, it should be filter-

sterilized using a 0.22 µm syringe filter into a sterile vial.

Storage: The prepared solution should be stored at 4°C and protected from light. It is

recommended to prepare fresh solutions for each experiment.

Protocol 2: Intraperitoneal (i.p.) Administration of JHW-
007 Hydrochloride to Mice
This protocol details the procedure for administering the prepared JHW-007 hydrochloride

solution to mice via intraperitoneal injection.
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Materials:

Prepared JHW-007 hydrochloride solution

Mouse restraint device (optional)

Sterile syringes (1 mL) with 25-27 gauge needles

70% ethanol for disinfection

Gauze pads

Procedure:

Animal Handling: Gently but firmly restrain the mouse. One common method is to scruff the

mouse by grasping the loose skin over the neck and shoulders, and securing the tail with the

same hand or the other hand.

Injection Site: Turn the mouse to expose its abdomen. The injection site is in the lower right

or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder and

cecum.

Disinfection: Swab the injection site with a gauze pad moistened with 70% ethanol.

Injection:

Insert the needle, bevel up, at a 15-20 degree angle into the peritoneal cavity.

Gently aspirate by pulling back the plunger slightly to ensure that the needle has not

entered a blood vessel or organ. If blood or yellowish fluid (urine) appears in the syringe

hub, discard the syringe and prepare a new one.

Slowly inject the calculated volume of the JHW-007 hydrochloride solution. The injection

volume should not exceed 10 mL/kg of body weight.

Post-injection Monitoring: After injection, return the mouse to its cage and monitor for any

signs of distress, such as lethargy, abdominal swelling, or abnormal posture.
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Mandatory Visualizations
Signaling Pathway of JHW-007 Hydrochloride
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Caption: Signaling pathway of JHW-007 hydrochloride.

Experimental Workflow for JHW-007 Hydrochloride
Administration
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Caption: Experimental workflow for JHW-007 hydrochloride administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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